Cas no 1805289-97-7 (5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde)

• Product Name: 5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde
• CAS No: 1805289-97-7
• MF: C₉H₄BrF₆NO₂
• MW: 352.027982711792
• CID: 4843529
• Update Time: 2025-06-07

5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde

• Inchi： 1S/C9H4BrF6NO2/c10-2-4-1-5(8(11,12)13)7(17-6(4)3-18)19-9(14,15)16/h1,3H,2H2
• InChI Key： DQSSRXRTZNMJAG-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=O)N=C(C(C(F)(F)F)=C1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• XLogP3: 3.6
• Topological Polar Surface Area: 39.2

Additional information on 5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde

Introduction to 5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1805289-97-7)

5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1805289-97-7) is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a bromomethyl group, a trifluoromethoxy substituent, and a trifluoromethyl group, offers a versatile platform for the development of novel therapeutic agents and chemical probes.

The molecular structure of 5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde is particularly noteworthy due to its combination of halogenated and fluorinated functionalities. The bromomethyl group provides a reactive site for various chemical transformations, such as nucleophilic substitution reactions, which can be leveraged to introduce diverse functional groups. The trifluoromethoxy and trifluoromethyl substituents, on the other hand, contribute to the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug design.

In recent years, the use of fluorinated compounds in medicinal chemistry has become increasingly prevalent due to their ability to enhance the pharmacological properties of lead molecules. Fluorine atoms can modulate the electronic properties of molecules, improve their binding affinity to biological targets, and enhance their metabolic stability. The presence of both trifluoromethoxy and trifluoromethyl groups in 5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde underscores its potential as a scaffold for the development of potent and selective inhibitors or agonists.

One of the key applications of 5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde is in the field of cancer research. Studies have shown that this compound can serve as a building block for the synthesis of small molecules that target specific oncogenic pathways. For instance, researchers have utilized this compound to develop inhibitors of kinases involved in cell proliferation and survival, such as PI3K and mTOR. These inhibitors have demonstrated promising antitumor activity in preclinical models, highlighting the therapeutic potential of this scaffold.

Beyond cancer research, 5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde has also been explored for its applications in neurodegenerative diseases. The ability to modulate specific neurotransmitter receptors or enzymes involved in neurodegeneration makes this compound a valuable tool for developing neuroprotective agents. For example, derivatives of this compound have been shown to exhibit potent activity against monoamine oxidase (MAO), an enzyme implicated in Parkinson's disease and other neurodegenerative disorders.

The synthetic versatility of 5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde has also been leveraged in the development of chemical probes for biological studies. Chemical probes are small molecules designed to interrogate biological systems and provide insights into cellular processes. By functionalizing the bromomethyl group with various reporter tags or affinity labels, researchers can create probes that enable the visualization and isolation of target proteins or cellular compartments.

In addition to its utility in drug discovery and chemical biology, 5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde has also found applications in materials science. The unique electronic properties conferred by the fluorinated substituents make this compound suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The ability to fine-tune the electronic properties through chemical modifications opens up new possibilities for designing advanced materials with tailored performance characteristics.

The synthesis of 5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde typically involves a multi-step process that includes the formation of the pyridine core, introduction of the bromomethyl group, and subsequent functionalization with trifluorinated moieties. Recent advances in synthetic methodologies have streamlined these processes, making it more accessible for researchers to access this valuable building block. For example, transition-metal-catalyzed cross-coupling reactions have been employed to efficiently introduce the bromomethyl group with high regioselectivity.

In conclusion, 5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1805289-97-7) is a versatile organic compound with significant potential in various fields of research and development. Its unique combination of halogenated and fluorinated functionalities makes it an attractive scaffold for drug discovery, chemical biology, and materials science applications. Ongoing research continues to uncover new opportunities for utilizing this compound to address unmet medical needs and advance scientific understanding.